Cas no 57024-79-0 (Hexanal, 2,2-dibromo-)
Hexanal, 2,2-dibromo- structure
Product Name:Hexanal, 2,2-dibromo-
CAS No:57024-79-0
MF:C6H10Br2O
MW:257.95100069046
CID:346888
PubChem ID:12629053
Update Time:2025-04-19
Hexanal, 2,2-dibromo- Chemical and Physical Properties
Names and Identifiers
-
- Hexanal, 2,2-dibromo-
- 2,2-dibromohexanal
- DTXSID50504922
- 2,2-dibromo-hexanal
- 57024-79-0
-
- Inchi: 1S/C6H10Br2O/c1-2-3-4-6(7,8)5-9/h5H,2-4H2,1H3
- InChI Key: PBKHEHLAGUKNBM-UHFFFAOYSA-N
- SMILES: BrC(C=O)(CCCC)Br
Computed Properties
- Exact Mass: 255.9098
- Monoisotopic Mass: 255.90984g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 91.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
Hexanal, 2,2-dibromo- Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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